1-(4-Carboxyphenyl)-2-oxo-1,2-dihydropyridine-4-carboxylic acid
Cat. No. B8304851
M. Wt: 259.21 g/mol
InChI Key: QRMIWCPVDQEXGD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH2:1]([CH3:2])[O:3][C:4](=[O:5])[c:6]1[cH:7][cH:8][c:9](-[n:12]2[c:13](=[O:21])[cH:14][c:15]([C:18](=[O:19])[OH:20])[cH:16][cH:17]2)[cH:10][cH:11]1.[CH2:25]1[O:26][CH2:27][CH2:28][CH2:29]1.[ClH:24].[Na+:23].[OH-:22]>>[O:3]=[C:4]([OH:5])[c:6]1[cH:7][cH:8][c:9](-[n:12]2[c:13](=[O:21])[cH:14][c:15]([C:18](=[O:19])[OH:20])[cH:16][cH:17]2)[cH:10][cH:11]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCOC(=O)c1ccc(-n2ccc(C(=O)O)cc2=O)cc1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C1CCOC1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Na+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[OH-]
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Outcomes
Product
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Name
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Type
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product
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Smiles
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O=C(O)c1ccc(-n2ccc(C(=O)O)cc2=O)cc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
